2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide

• IUPAC Name: 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C18H17ClFNO3S/c19-17-4-2-1-3-16(17)18(22)21(15-9-10-25(23,24)12-15)11-13-5-7-14(20)8-6-13/h1-8,15H,9-12H2
• InChI Key: CFETZRQKUZHBCH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H17ClFNO3S
• Molecular Weight: 381.8 g/mol

Description

2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide is not fully understood. However, studies have suggested that the compound may act as an inhibitor of certain enzymes, including proteases and kinases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide can have several biochemical and physiological effects. These effects may include changes in cell signaling pathways, alterations in gene expression, and modulation of immune responses. The compound has also been shown to have anti-inflammatory and anti-tumor properties in various preclinical studies.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide in lab experiments is its unique chemical properties, which make it suitable for a wide range of applications. However, the compound also has several limitations, including its potential toxicity and the need for specific conditions for its synthesis and handling.

Future Directions

There are several potential future directions for research on 2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide. One area of interest is the development of new drugs based on the compound's unique chemical properties. Another area of research is the investigation of the compound's potential applications in the field of nanotechnology, where it could be used to develop new materials with specific properties. Additionally, further studies are needed to understand the mechanism of action of the compound and its potential applications in various fields.
Conclusion:
In conclusion, 2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide is a chemical compound with significant potential for scientific research. The compound's unique chemical properties make it suitable for a wide range of applications, including the development of new drugs and materials. However, further research is needed to fully understand the compound's mechanism of action and potential applications in various fields.

Scientific Research Applications

2-chloro-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide has several potential applications in scientific research. One of the primary areas of application is in the field of medicinal chemistry, where it can be used to develop new drugs for the treatment of various diseases. The compound has also been used in research related to the development of new materials, such as polymers and nanoparticles, due to its unique chemical properties.